Cas no 371203-93-9 (4-Pyrimidinecarbonitrile,5-amino-1,2-dihydro-2-oxo-)

• Product Name: 4-Pyrimidinecarbonitrile,5-amino-1,2-dihydro-2-oxo-
• CAS No: 371203-93-9
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 297761
• PubChem ID: 45075982
• Update Time: 2025-04-19

4-Pyrimidinecarbonitrile,5-amino-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile,5-amino-1,2-dihydro-2-oxo-
• 4-Pyrimidinecarbonitrile, 5-amino-1,2-dihydro-2-oxo- (9CI)
• 5-Amino-2-oxo-2,3-dihydropyrimidine-4-carbonitrile
• 371203-93-9

• Inchi： 1S/C5H4N4O/c6-1-4-3(7)2-8-5(10)9-4/h2H,7H2,(H,8,9,10)
• InChI Key： XJDOTMSGQYEYBU-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=C(C#N)N1)N

Computed Properties

• Exact Mass: 136.03862
• Monoisotopic Mass: 136.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.27